Cas no 1170536-40-9 (4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one)

4-(1-Ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one is a heterocyclic compound featuring a pyrazole moiety linked to a tetrahydroquinoxalinone scaffold. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate for bioactive molecule synthesis. The presence of both pyrazole and quinoxalinone functional groups suggests possible applications in developing kinase inhibitors or other targeted therapeutics. Its well-defined molecular architecture allows for precise modifications, enabling structure-activity relationship studies. The compound's stability and synthetic accessibility further enhance its suitability for exploratory research in drug discovery. Proper handling and storage under inert conditions are recommended to maintain integrity.

4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one structure

1170536-40-9 structure

Product Name:4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one

CAS No:1170536-40-9

MF:C₁₅H₁₆N₄O₂

MW:284.313142776489

CID:5950754

PubChem ID:25855890

Update Time:2025-06-09

4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
- 4-(1-ethyl-5-methylpyrazole-3-carbonyl)-1,3-dihydroquinoxalin-2-one
- 1170536-40-9
- F5128-0582
- CHEMBL4982457
- 4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
- AKOS024499848
- Inchi： 1S/C15H16N4O2/c1-3-19-10(2)8-12(17-19)15(21)18-9-14(20)16-11-6-4-5-7-13(11)18/h4-8H,3,9H2,1-2H3,(H,16,20)
- InChI Key： CJZDZJRELBUATL-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)N(C(C2C=C(C)N(CC)N=2)=O)CC1=O

Computed Properties

Exact Mass: 284.12732577g/mol
Monoisotopic Mass: 284.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 67.2Å²

4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5128-0582-2μmol	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	2μmol	$85.5	2023-09-10
Life Chemicals	F5128-0582-5μmol	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	5μmol	$94.5	2023-09-10
Life Chemicals	F5128-0582-10μmol	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	10μmol	$103.5	2023-09-10
Life Chemicals	F5128-0582-20μmol	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	20μmol	$118.5	2023-09-10
Life Chemicals	F5128-0582-1mg	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	1mg	$81.0	2023-09-10
Life Chemicals	F5128-0582-2mg	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	2mg	$88.5	2023-09-10
Life Chemicals	F5128-0582-3mg	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	3mg	$94.5	2023-09-10
Life Chemicals	F5128-0582-4mg	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	4mg	$99.0	2023-09-10
Life Chemicals	F5128-0582-5mg	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	5mg	$103.5	2023-09-10
Life Chemicals	F5128-0582-10mg	4-(1-ethyl-5-methyl-1H-pyrazole-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one	1170536-40-9	10mg	$118.5	2023-09-10